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Compound of Interest

Compound Name: Phenyl Bromoacetate

Cat. No.: B105193

Essential Safety and Handling Guide for Phenyl
Bromoacetate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical reagents. This guide provides essential,
immediate safety and logistical information for the handling and disposal of Phenyl
Bromoacetate, a common alkylating reagent in organic synthesis.

Immediate Safety and Handling Protocol

Phenyl Bromoacetate is classified as a hazardous substance and requires careful handling to
avoid adverse health effects. It is known to cause skin and eye irritation, may cause respiratory
irritation, and is harmful if swallowed.[1][2] Adherence to the following procedural steps is
critical for safe use.

1. Engineering Controls and Ventilation:
o Always handle Phenyl Bromoacetate in a well-ventilated area.[3]
e Use a chemical fume hood to minimize inhalation of dust or vapors.[1][4]

e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1][2]
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2. Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles with side-shields that conform to OSHA's eye
and face protection regulations (29 CFR 1910.133) or European Standard EN166.[1][2]

« Skin Protection: Impervious clothing, such as a lab coat, should be worn.[1] Chemical-
resistant gloves are mandatory.[1]

o Respiratory Protection: If dust or aerosols are generated, a NIOSH-approved N95 dust mask
or a suitable respirator is required.[1][4]

3. Handling Procedures:

» Avoid all personal contact with the substance, including inhalation of dust or vapors and
contact with skin and eyes.[1][3]

e Do not eat, drink, or smoke in the area where Phenyl Bromoacetate is handled or stored.[1]

[31[5]
e Wash hands thoroughly with soap and water after handling.[2][3]
o Keep the container tightly sealed when not in use.[2][3]
» Avoid the formation of dust, especially when handling the solid form.[2]
Spill and Emergency Procedures
Spill Response:
e Minor Spills:
o Evacuate non-essential personnel from the area.
o Wearing appropriate PPE, clean up spills immediately.[3]

o For solid spills, use dry clean-up procedures to avoid generating dust.[3] Sweep or
vacuum the material and place it into a clean, dry, sealable, and labeled container for
disposal.[2][3]
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o Wash the spill area with soap and water.[3]
e Major Spills:
o Alert emergency responders and inform them of the location and nature of the hazard.[3]
o Control personal contact by wearing appropriate protective clothing.[3]
o Prevent the spillage from entering drains or water courses.[3]
First Aid Measures:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][2][6] Seek immediate medical attention.[1]

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1][2][3] Seek medical attention if irritation
persists.[2][3]

 Inhalation: Remove the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration.[1][2][6] Seek medical attention.[2]

» Ingestion: Do NOT induce vomiting.[1] Wash out the mouth with water and have the
conscious person drink plenty of water.[2][6] Seek immediate medical attention.[1]

Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.[4]

o Collect waste Phenyl Bromoacetate and any contaminated materials (e.g., paper towels,
gloves) in a clearly labeled, sealed, and suitable container.[2][3]

¢ Do not mix with other waste.[4]

» Dispose of the contents and container at an approved waste disposal plant.[2][4]

Physical and Chemical Properties

The following table summarizes key quantitative data for Phenyl Bromoacetate.
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Property Value

Appearance ITigr.n yellow solid or colorless to yellowish
liquid[2][7]

Melting Point 28.5 - 33 °C (83.3 - 91.4 °F)[1][2]

Boiling Point 134 °C at 15 mmHg

Flash Point 110 - 113 °C (230 - 235.4 °F)[1][2][7]

Density 1.508 g/mL at 25 °C

Purity >98.0%][ 7]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of

Phenyl Bromoacetate.
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Preparation
- Verify fume hood function
- Gather all required PPE

tep 1

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Lab Coat
- Chemical-Resistant Gloves
- Respirator (if needed)

Chemical Handling
- Work within fume hood
- Avoid dust/vapor generation
- Keep container closed

\
\
Step 3 \\Waste Generation

Post-Handling Procedures )
- Securely seal container \
- Clean work area \

Waste Disposal
- Collect waste in labeled, sealed container
- Dispose via approved hazardous waste stream

Decontamination
- Remove and launder lab coat
- Wash hands thoroughly

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Phenyl Bromoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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